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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase transformations that

occur in E235 steel during various heat treatment processes. Understanding these

transformations is critical for controlling the final mechanical properties of the steel, ensuring its

suitability for a wide range of applications. This document details the underlying metallurgical

principles, experimental methodologies for their characterization, and the resulting

microstructures and mechanical properties.

Introduction to E235 Steel
E235 is a non-alloy structural steel grade widely used in mechanical and automotive

engineering.[1] Its properties are significantly influenced by its microstructure, which can be

manipulated through heat treatment. The key to this manipulation lies in understanding and

controlling the phase transformations from austenite during heating and cooling cycles.

Chemical Composition
The chemical composition of E235 steel is crucial as it dictates its transformation temperatures

and the kinetics of phase changes. The typical composition is presented in Table 1. The low

carbon content is a primary factor influencing its weldability and formability.
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Element Content (wt. %)

Carbon (C) ≤ 0.17

Silicon (Si) ≤ 0.35

Manganese (Mn) ≤ 1.20

Phosphorus (P) ≤ 0.030

Sulfur (S) ≤ 0.035

Table 1: Chemical Composition of E235 Steel

Fundamental Phase Transformations
Heat treatment of E235 steel involves heating it to a specific temperature to form austenite,

followed by controlled cooling to produce different microstructures. The primary phases

involved are:

Ferrite (α): A body-centered cubic (BCC) iron phase, which is soft and ductile.

Pearlite: A lamellar structure of ferrite and cementite (Fe3C), formed during slow cooling.

Bainite: A non-lamellar mixture of ferrite and cementite, formed at cooling rates faster than

those for pearlite formation.

Martensite: A hard and brittle body-centered tetragonal (BCT) phase, formed by rapid

quenching.

Austenite (γ): A face-centered cubic (FCC) iron phase, stable at high temperatures.

The transformation of austenite to these other phases is governed by time and temperature, as

depicted in Time-Temperature-Transformation (TTT) and Continuous Cooling Transformation

(CCT) diagrams.

Continuous Cooling Transformation (CCT) Diagram
A CCT diagram is essential for predicting the final microstructure of steel for a given cooling

process. While a specific CCT diagram for E235 is not readily available in the public domain, a
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representative diagram for a similar low-carbon steel (approximately 0.17% C, 1.2% Mn) is

presented below. This diagram illustrates the transformation products (ferrite, pearlite, bainite,

and martensite) as a function of the cooling rate.

(A representative CCT diagram for a low-carbon steel similar to E235 would be inserted here if

available. As a substitute, a descriptive explanation is provided.)

Description of a Representative CCT Diagram for E235 Steel:

Slow Cooling Rates (e.g., furnace cooling): The cooling curve will intersect the ferrite and

pearlite transformation regions, resulting in a microstructure of ferrite and pearlite. This is

typical of an annealing process.

Moderate Cooling Rates (e.g., air cooling): The cooling curve will shift to the right, potentially

leading to a finer ferrite-pearlite microstructure. This is characteristic of normalizing.

Fast Cooling Rates (e.g., oil quenching): The cooling curve will miss the ferrite and pearlite

"noses" and intersect the bainite transformation region, resulting in a bainitic microstructure.

Very Fast Cooling Rates (e.g., water quenching): The cooling curve will pass to the left of all

diffusional transformation noses, and the austenite will transform to martensite below the

Martensite start (Ms) temperature. This is the basis of hardening.

Heat Treatment Processes and Resulting Properties
The following sections detail common heat treatment processes applied to E235 steel and their

impact on its microstructure and mechanical properties.

Annealing
Annealing is a heat treatment process used to soften the steel, improve its machinability, and

relieve internal stresses.[2] The process involves heating the steel to the austenitic region,

holding it at that temperature, and then cooling it very slowly, typically in the furnace.

Resulting Microstructure: Coarse pearlite and ferrite.

Normalizing
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Normalizing is similar to annealing but involves cooling in still air after austenitization.[3] This

faster cooling rate results in a finer and more uniform microstructure compared to annealing.[4]

Resulting Microstructure: Fine pearlite and ferrite.

Quenching and Tempering
Quenching involves rapidly cooling the steel from the austenitic phase to produce a hard, brittle

martensitic structure. Subsequent tempering, which is a reheating process to a temperature

below the eutectoid temperature, is performed to increase the toughness of the quenched steel

by reducing its brittleness.

Resulting Microstructure: Tempered martensite.

Mechanical Properties
The mechanical properties of E235 steel are significantly altered by these heat treatments, as

summarized in Table 2.

Heat
Treatment

Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%) Hardness (HB)

As-rolled 360 - 510 ≥ 235 26 -

Normalized 400 - 540 245 - 355 24 ~130

Annealed 340 - 470 215 - 325 28 ~110

Quenched and

Tempered
650 - 880 350 - 550 8 - 25 190 - 260

Table 2: Typical Mechanical Properties of E235 Steel after Various Heat Treatments

Experimental Protocols for Phase Transformation
Analysis
The study of phase transformations in E235 steel relies on several key experimental

techniques.
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Dilatometry
Dilatometry is a primary technique used to determine the transformation temperatures (Ac1,

Ac3, Ms, Mf) and to construct CCT diagrams. It measures the change in length of a small

sample as a function of temperature. Phase transformations are accompanied by changes in

volume, which are detected as dimensional changes.

Experimental Workflow:

Dilatometry Experimental Workflow

Metallography
Metallography involves the preparation of a material's surface for microscopic examination to

reveal its microstructure.

Experimental Protocol:

Sectioning: A representative sample is cut from the heat-treated steel.

Mounting: The sample is mounted in a polymer resin for ease of handling.

Grinding: The mounted sample is ground with progressively finer abrasive papers to achieve

a flat surface.

Polishing: The ground surface is polished with diamond suspensions to a mirror-like finish.

Etching: The polished surface is etched with a chemical solution (e.g., Nital - a solution of

nitric acid in ethanol) to reveal the grain boundaries and different phases.

Microscopic Examination: The etched surface is examined under an optical or scanning

electron microscope.

Hardness Testing
Hardness testing is used to evaluate the mechanical properties of the steel after heat treatment

and to correlate them with the observed microstructures. Common methods include Rockwell,

Brinell, and Vickers hardness tests.
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Logical Relationship of Heat Treatment, Microstructure, and Hardness:

Heat Treatment Process Resulting Microstructure Relative Hardness

Annealing Coarse Pearlite + Ferrite

Normalizing Fine Pearlite + Ferrite

Quenching Martensite
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Heat Treatment, Microstructure, and Hardness

Conclusion
The phase transformations in E235 steel are fundamental to tailoring its mechanical properties

for specific applications. Through controlled heat treatments such as annealing, normalizing,

and quenching and tempering, a wide range of microstructures and corresponding mechanical

properties can be achieved. The experimental techniques of dilatometry, metallography, and

hardness testing are essential tools for characterizing these transformations and ensuring the

quality and performance of heat-treated E235 steel components. This guide provides a

foundational understanding for researchers and scientists in leveraging these principles for

material design and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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